Cas no 61920-55-6 (1H-Indazole, 5-methyl-4,7-dinitro-)

1H-Indazole, 5-methyl-4,7-dinitro- structure
61920-55-6 structure
Product Name:1H-Indazole, 5-methyl-4,7-dinitro-
CAS No:61920-55-6
MF:C8H6N4O4
MW:222.15764093399
CID:463091
PubChem ID:20315835
Update Time:2025-04-19

1H-Indazole, 5-methyl-4,7-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 5-methyl-4,7-dinitro-
    • 5-methyl-4,7-dinitro-1H-indazole
    • DTXSID40605058
    • SCHEMBL11607974
    • 61920-55-6
    • Inchi: 1S/C8H6N4O4/c1-4-2-6(11(13)14)7-5(3-9-10-7)8(4)12(15)16/h2-3H,1H3,(H,9,10)
    • InChI Key: CBSCUATTZFOOKP-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C)C=C(C2=C1C=NN2)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 222.03898
  • Monoisotopic Mass: 222.03890469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • PSA: 114.96
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